Cas no 1270413-86-9 (4-(pyrrolidin-2-yl)-1H-indole)

• Product Name: 4-(pyrrolidin-2-yl)-1H-indole
• CAS No: 1270413-86-9
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6398489
• PubChem ID: 55272423
• Update Time: 2025-05-22

4-(pyrrolidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-2-yl)-1H-indole
• 1H-Indole, 4-(2-pyrrolidinyl)-
• AKOS006321580
• 1213611-83-6
• 1270413-86-9
• 4-((2S)PYRROLIDIN-2-YL)INDOLE
• EN300-1868348

• Inchi： 1S/C12H14N2/c1-3-9(12-5-2-7-13-12)10-6-8-14-11(10)4-1/h1,3-4,6,8,12-14H,2,5,7H2
• InChI Key： GURUZCANVNBVDG-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C3CCCN3)=CC=C2)C=C1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.8Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 373.2±30.0 °C(Predicted)
• pka: 17.08±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(pyrrolidin-2-yl)-1H-indole

4-(pyrrolidin-2-yl)-1H-indole: A Comprehensive Overview

The compound 4-(pyrrolidin-2-yl)-1H-indole, identified by the CAS number 1270413-86-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of indole, a bicyclic structure composed of a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of the pyrrolidine substituent at the 4-position of the indole ring introduces unique electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-(pyrrolidin-2-yl)-1H-indole as a building block in drug discovery. Its indole core is known for its ability to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinases. The pyrrolidine group further enhances its pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug candidates. For instance, researchers have explored its role in the development of anti-cancer agents, where it has shown promising activity against several cancer cell lines.

In addition to its pharmacological applications, 4-(pyrrolidin-2-yl)-1H-indole has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it a candidate for use in catalysis and sensor applications. Recent advancements in this area have demonstrated its potential as a ligand in metalloenzyme mimics, which could revolutionize industrial catalysis processes.

The synthesis of 4-(pyrrolidin-2-yl)-1H-indole has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and organocatalytic approaches. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is essential for its commercialization. Furthermore, green chemistry principles have been integrated into these synthetic routes, reducing environmental impact and promoting sustainability.

From an analytical standpoint, the characterization of 4-(pyrrolidin-2-yl)-1H-indole has been significantly improved with the advent of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These tools provide precise structural elucidation and quality control measures, ensuring the integrity of the compound for both research and industrial applications.

In conclusion, 4-(pyrrolidin-2-yl)-1H-indole stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with cutting-edge research advancements, position it as a key compound in future innovations. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to science and technology.